Cas no 868376-09-4 (3,4,5-trimethoxy-N-(2Z)-4-methyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3,4,5-trimethoxy-N-(2Z)-4-methyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868376-09-4
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 6352969
• PubChem ID: 2151189
• Update Time: 2025-05-20

3,4,5-trimethoxy-N-(2Z)-4-methyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(2Z)-4-methyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 868376-09-4
• AKOS024611263
• F1815-0272
• 3,4,5-trimethoxy-N-[(2Z)-4-methyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• (Z)-N-(3-allyl-4-methylbenzo[d]thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide
• 3,4,5-trimethoxy-N-(4-methyl-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)benzamide

• Inchi： 1S/C21H22N2O4S/c1-6-10-23-18-13(2)8-7-9-17(18)28-21(23)22-20(24)14-11-15(25-3)19(27-5)16(12-14)26-4/h6-9,11-12H,1,10H2,2-5H3/b22-21-
• InChI Key： BYVUDGMIXINWAG-DQRAZIAOSA-N
• SMILES： S1/C(=N\C(C2C=C(C(=C(C=2)OC)OC)OC)=O)/N(CC=C)C2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 398.13002836g/mol
• Monoisotopic Mass: 398.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 85.7Ų

Additional information on 3,4,5-trimethoxy-N-(2Z)-4-methyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

3,4,5-TriMethoxy-N-(2Z)-4-Methyl-3-(Prop-2-en-1-yl)-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide (CAS No. 868376-09-4)

The compound 3,4,5-trimethoxy-N-(2Z)-4-methyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868376-09-4) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The CAS number 868376-09-4 uniquely identifies this compound in scientific literature and regulatory databases.

The molecular structure of 3,4,5-trimethoxy-N-(2Z)-4-methyl...benzamide is characterized by a benzothiazole core with several substituents. The benzothiazole moiety is a bicyclic structure consisting of a benzene ring fused to a thiazole ring. The substituents include three methoxy groups on the benzene ring at positions 3, 4, and 5. Additionally, the thiazole ring is substituted with a methyl group at position 4 and an allyl group (propenyl) at position 3. The Z configuration at position 2 of the thiazole ring introduces steric and electronic effects that influence the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of benzothiazole derivatives in various fields, including pharmacology and materials science. For instance, researchers have explored the antioxidant properties of this compound due to its ability to scavenge free radicals. This property makes it a promising candidate for applications in skincare products or food additives where oxidative stress protection is required.

In the pharmaceutical industry, benzothiazole derivatives have shown significant promise as anti-inflammatory agents and anticancer drugs. The presence of multiple functional groups in this compound allows for diverse interactions with biological systems. For example, the methoxy groups can enhance solubility and bioavailability, while the thiazole ring may contribute to enzyme inhibition or receptor modulation.

Furthermore, the Z configuration of the thiazole ring in this compound plays a critical role in its stereochemical properties. This configuration can influence the molecule's ability to interact with specific biological targets, such as enzymes or receptors. Recent advancements in computational chemistry have enabled researchers to model these interactions with high precision, providing insights into the compound's potential therapeutic applications.

The synthesis of 3,4,5-trimethoxy-N-(2Z)-...benzamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the benzothiazole core through cyclization reactions and subsequent functionalization with methoxy and allyl groups. The use of advanced catalysts and reaction techniques has improved the yield and purity of this compound.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions but may pose risks to aquatic organisms at high concentrations. These findings underscore the importance of responsible handling and disposal practices in industrial settings.

Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No. 868376-09-4 to reduce production costs while maintaining high quality standards. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential as a lead compound for drug development programs targeting chronic diseases such as cancer and inflammation.